Cas no 6610-33-9 (N-(3,4-DIMETHYLPHENYL)HYDRAZINECARBOTHIOAMIDE)

• Product Name: N-(3,4-DIMETHYLPHENYL)HYDRAZINECARBOTHIOAMIDE
• CAS No: 6610-33-9
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• MDL: MFCD00025141
• CID: 843896
• PubChem ID: 773786
• Update Time: 2025-04-19

N-(3,4-DIMETHYLPHENYL)HYDRAZINECARBOTHIOAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(3,4-DIMETHYLPHENYL)HYDRAZINECARBOTHIOAMIDE
• 1-amino-3-(3,4-dimethylphenyl)thiourea
• 4-(3',4'-dimethylphenyl)-3-thiosemicarbazide
• 4-(3',4'-Dimethylphenyl)-thiosemicarbazid
• AC1LGMBB
• AC1Q2MI1
• AC1Q7EJ6
• AR-1J8321
• CTK5C3525
• NSC158355
• Oprea1_429830
• STL164011
• N1-(3,4-dimethylphenyl)hydrazine-1-carbothioamide
• Z56813549
• DTXSID10354445
• CS-0219301
• AKOS000116097
• J-522986
• BS-4077
• NSC-158355
• 4-(3,4-XYLYL)-3-THIOSEMICARBAZIDE
• MFCD00025141
• 3-amino-1-(3,4-dimethylphenyl)thiourea
• G76009
• SCHEMBL14090391
• EN300-03641
• 6610-33-9

• MDL： MFCD00025141
• Inchi： 1S/C9H13N3S/c1-6-3-4-8(5-7(6)2)11-9(13)12-10/h3-5H,10H2,1-2H3,(H2,11,12,13)
• InChI Key： SQBHNOLKPPEJFA-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 195.08319
• Monoisotopic Mass: 195.083018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.2

Experimental Properties

• Density: 1.228
• Boiling Point: 320.2°C at 760 mmHg
• Flash Point: 147.4°C
• Refractive Index: 1.678
• PSA: 50.08
• LogP: 2.62770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes